Cas no 1956335-48-0 (Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate)
Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate
-
- Inchi: 1S/C12H10N2O3/c1-3-16-12(15)10-7(2)9-5-4-8(6-13)14-11(9)17-10/h4-5H,3H2,1-2H3
- SMILES: O1C2C(=CC=C(C#N)N=2)C(C)=C1C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 349
- XLogP3: 2.6
- Topological Polar Surface Area: 76.1
Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM513529-1g |
Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate |
1956335-48-0 | 97% | 1g |
$*** | 2023-03-31 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC11305-5g |
ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate |
1956335-48-0 | 95% | 5g |
$2780 | 2023-09-07 |
Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate
Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate (CAS No. 1956335-48-0): A Comprehensive Overview
Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate (CAS No. 1956335-48-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of fused heterocyclic structures, which are known for their diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups in its molecular framework makes it a promising candidate for further exploration in medicinal chemistry.
The molecular structure of Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate consists of a fused pyridine and furan ring system, which is further functionalized with a cyano group at the 6-position and a methyl group at the 3-position. The presence of these functional groups not only contributes to its distinct chemical properties but also influences its biological interactions. The carboxylate ester moiety at the 2-position of the furan ring adds another layer of complexity, making it a versatile scaffold for chemical modifications and derivatization.
In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their potential applications in treating various diseases. The fused pyridine-furan system in Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate has been identified as a privileged scaffold in drug discovery due to its ability to interact with multiple biological targets. This compound has shown promise in preclinical studies as a potential lead for the development of new therapeutic agents.
One of the most compelling aspects of Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate is its potential role in modulating enzymatic activities and signaling pathways associated with various diseases. Research has indicated that this compound can interact with enzymes such as kinases and phosphodiesterases, which are key players in cellular signaling networks. By inhibiting or activating these enzymes, it may be possible to develop treatments for conditions such as cancer, inflammation, and neurodegenerative disorders.
The cyano group in the molecule is particularly noteworthy for its ability to enhance binding affinity and selectivity when interacting with biological targets. This feature makes Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate an attractive candidate for further optimization into potent pharmacological agents. Additionally, the methyl group at the 3-position contributes to steric hindrance, which can be fine-tuned to improve drug-like properties such as solubility and metabolic stability.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate for their potential biological activity. These computational tools have enabled researchers to predict binding modes and interactions with target proteins, thereby accelerating the drug discovery process. The integration of experimental data with computational predictions has provided valuable insights into the structure-activity relationships (SAR) of this compound.
In addition to its pharmacological potential, Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate has also been explored for its role in chemical synthesis and as an intermediate in the preparation of more complex molecules. Its unique structural features make it a valuable building block for constructing novel heterocyclic compounds with tailored biological properties. This versatility has made it a subject of interest for synthetic chemists working on developing new methodologies and synthetic routes.
The synthesis of Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate involves multi-step organic transformations that highlight the expertise required in medicinal chemistry and synthetic organic chemistry. The process typically involves cyclization reactions to form the fused pyridine-furan system, followed by functional group modifications such as nitrile formation and esterification. These synthetic strategies require careful optimization to ensure high yields and purity of the final product.
The pharmacokinetic properties of Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a therapeutic agent. Preclinical studies have begun to explore these aspects, providing valuable data on its pharmacokinetic profile and potential side effects.
The future prospects for Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate are promising, with ongoing research aimed at further elucidating its biological activities and developing novel derivatives with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, leading to new therapeutic interventions for various diseases.
In conclusion, Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate (CAS No. 1956335-48-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a privileged scaffold in drug discovery underscores its importance in developing new treatments for human diseases. As research continues to uncover its full potential, this compound is poised to make substantial contributions to the field of medicinal chemistry.
1956335-48-0 (Ethyl 6-cyano-3-methylfuro[2,3-b]pyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)